N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C23H27N3O3S2/c1-14-10-17(4)21-20(11-14)30-23(24-21)25-22(27)18-5-7-19(8-6-18)31(28,29)26-12-15(2)9-16(3)13-26/h5-8,10-11,15-16H,9,12-13H2,1-4H3,(H,24,25,27)
• InChI Key: RMKSVGCGODOPKB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=C(C=C4S3)C)C)C
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol
• CAS No.: 361167-30-8

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C23H27N3O3S2 and its molecular weight is 457.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiac Electrophysiological Activity

Studies on N-substituted imidazolylbenzamides and benzene-sulfonamides have identified compounds with potent cardiac electrophysiological activity, highlighting their potential as selective class III agents for cardiac arrhythmias. Such compounds have shown comparable potency to clinically trialed agents in in vitro and in vivo models, suggesting a promising avenue for developing new therapeutic agents targeting cardiac conditions (Morgan et al., 1990).

Antimalarial and Antiviral Properties

Research into sulfonamide derivatives has revealed their potential in combating malaria and COVID-19. Theoretical investigations and molecular docking studies have shown that certain sulfonamide compounds exhibit potent antimalarial activity and promising interaction with SARS-CoV-2 proteins. This underscores their utility in drug design and development for infectious diseases (Fahim & Ismael, 2021).

Antimicrobial and Antitumor Activity

Benzothiazole and thiazole derivatives, including benzene sulfonamide derivatives, have demonstrated significant antimicrobial and antitumor properties. This suggests their potential application in developing new treatments for bacterial infections and cancer. The synthesis of these compounds and their bioactivity assessments offer a foundation for further exploration of their therapeutic potential (Chawla, 2016).

Corrosion Inhibition

Benzothiazole derivatives have also been explored for their application in corrosion inhibition, particularly for protecting steel in acidic environments. Experimental and theoretical studies have confirmed the efficacy of these compounds as corrosion inhibitors, highlighting their importance in industrial applications to extend the lifespan of metal infrastructure (Hu et al., 2016).